N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-2-[(3-methylbenzoyl)amino]benzamide
• InChI: InChI=1S/C20H18N2O3/c1-14-6-4-7-15(12-14)19(23)22-18-10-3-2-9-17(18)20(24)21-13-16-8-5-11-25-16/h2-12H,13H2,1H3,(H,21,24)(H,22,23)
• InChI Key: MATOCSGEKYQOIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CO3
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol

Description

N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide, also known as FMBA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. FMBA is a benzamide derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in cell growth and survival. N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression. N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been shown to have a range of biochemical and physiological effects. In cancer cells, N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been shown to induce cell cycle arrest and apoptosis by inhibiting CDK activity. N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has also been shown to inhibit the growth of cancer cells by suppressing the expression of key oncogenes. In Alzheimer's disease, N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been shown to inhibit the activity of beta-secretase, which is involved in the production of amyloid-beta peptides.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide in lab experiments is its high purity and stability. N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide is also relatively easy to synthesize, making it a cost-effective compound for research purposes. However, one limitation of using N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide. One direction is the development of new N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide derivatives with improved pharmacological properties. Another direction is the investigation of N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide as a potential drug target for the treatment of other diseases, such as Parkinson's disease and Huntington's disease. Additionally, the mechanism of action of N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide could be further elucidated to better understand its effects on cell growth and survival.
Conclusion:
In conclusion, N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide is a synthetic compound that has potential applications in various fields, including cancer research, drug discovery, and medicinal chemistry. N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been synthesized using a specific method and has been shown to have a range of biochemical and physiological effects. While there are advantages and limitations to using N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide in lab experiments, there are several future directions for the study of this compound. Overall, N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide is a promising compound with potential for further research and development.

Synthesis Methods

N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide is synthesized using a multistep process that involves the reaction of 2-furylmethylamine with 3-methylbenzoyl chloride in the presence of a base. The resulting product is then reacted with 4-aminobenzamide in the presence of a coupling agent to yield N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide. This synthesis method has been optimized to produce high yields of pure N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide.

Scientific Research Applications

N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been studied for its potential applications in various fields, including cancer research, drug discovery, and medicinal chemistry. In cancer research, N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has also been studied as a potential drug target for the treatment of Alzheimer's disease. In medicinal chemistry, N-(2-furylmethyl)-2-[(3-methylbenzoyl)amino]benzamide has been used as a scaffold for the design of new compounds with improved pharmacological properties.